2-hydroxy-2-methyl-3-{4-oxo-4H,5H-thieno[3,2-c]pyridin-5-yl}propanoic acid

• IUPAC Name: 2-hydroxy-2-methyl-3-(4-oxothieno[3,2-c]pyridin-5-yl)propanoic acid
• InChI: InChI=1S/C11H11NO4S/c1-11(16,10(14)15)6-12-4-2-8-7(9(12)13)3-5-17-8/h2-5,16H,6H2,1H3,(H,14,15)
• InChI Key: YQRPWJPZGPIGIK-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC2=C(C1=O)C=CS2)(C(=O)O)O
• Molecular Formula: C11H11NO4S
• Molecular Weight: 253.28 g/mol

Description

“2-hydroxy-2-methyl-3-{4-oxo-4H,5H-thieno[3,2-c]pyridin-5-yl}propanoic acid” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Chemical Properties

Research in organic synthesis has led to the development of various methodologies for creating structurally complex molecules, including thienopyridines and related compounds. For instance, the study of hydrogen bonding in related dihydropyridin compounds through NMR spectroscopy and X-ray crystallography reveals insights into their chemical behavior and potential for forming unique chelate rings due to strong intramolecular hydrogen bonding (Dobbin et al., 1993). Such structural characteristics are crucial for designing molecules with specific functions, indicating the importance of understanding the foundational chemical properties for broader applications.

Chemical Reactions and Mechanisms

Research into the oxidation mechanisms of hydrocarbons by aqueous platinum salts provides a fundamental understanding of how similar organic compounds might undergo selective oxidation, a process relevant for synthesizing compounds with specific functional groups (Labinger et al., 1993). Similarly, studies on the synthesis and unusual recyclization of methyl pyrrolidinylidene propanoates demonstrate the chemical versatility and reactivity of compounds within this chemical family, showcasing the potential for creating novel molecules through targeted synthetic pathways (Gimalova et al., 2013).

Mechanism of Action

Target of Action

The primary targets of the compound 2-hydroxy-2-methyl-3-{4-oxo-4H,5H-thieno[3,2-c]pyridin-5-yl}propanoic acid are currently unknown

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-hydroxy-2-methyl-3-{4-oxo-4H,5H-thieno[3,2-c]pyridin-5-yl}propanoic acid . These factors could include the pH of the environment, the presence of other compounds, and the specific conditions within the cells where the compound is active.